![molecular formula C22H27ClN2O2S B2871329 1-(4-chlorophenyl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)cyclopentanecarboxamide CAS No. 2034573-67-4](/img/structure/B2871329.png)
1-(4-chlorophenyl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)cyclopentanecarboxamide
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Overview
Description
The compound “1-(4-chlorophenyl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)cyclopentanecarboxamide” is a complex organic molecule. It contains several functional groups including a chlorophenyl group, a furanyl group, a thiomorpholinoethyl group, and a cyclopentanecarboxamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the chlorophenyl group could be introduced via electrophilic aromatic substitution, and the cyclopentanecarboxamide group could be formed via a cyclization reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The chlorophenyl and furanyl groups are aromatic, meaning they contain delocalized electrons that contribute to the stability of the molecule .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The chlorophenyl group could undergo further electrophilic aromatic substitution reactions, and the amide group could participate in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amide group could make it somewhat soluble in water, while the nonpolar aromatic groups could make it soluble in organic solvents .Scientific Research Applications
Medicinal Chemistry: Drug Design and Synthesis
In medicinal chemistry, the compound’s unique structure could be utilized in drug design. Its synthesis could involve green chemistry approaches, such as visible-light-mediated [3+2] cycloaddition reactions, to create environmentally friendly pathways for developing new medications .
Environmental Science: Eco-Friendly Synthesis
Environmental science research could investigate the compound’s synthesis from an ecological perspective, aiming to minimize waste and energy consumption. This aligns with the principles of green chemistry, promoting sustainable practices in chemical manufacturing .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(4-chlorophenyl)-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27ClN2O2S/c23-18-7-5-17(6-8-18)22(9-1-2-10-22)21(26)24-16-19(20-4-3-13-27-20)25-11-14-28-15-12-25/h3-8,13,19H,1-2,9-12,14-16H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVOWUEGOFKGQQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC(C3=CC=CO3)N4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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